Cas no 897622-14-9 (N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 897622-14-9
• MF: C₁₉H₁₇FN₄O₃S
• MW: 400.426686048508
• CID: 6031697
• PubChem ID: 18567658
• Update Time: 2025-06-08

N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-(4-fluorophenyl)-2-[[[(2-methoxyphenyl)amino]carbonyl]amino]-
• N-(4-fluorophenyl)-2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• MLS001235432
• 897622-14-9
• N-(4-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• SMR000808134
• AKOS024627086
• HMS3008G24
• N-(4-fluorophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• CHEMBL1698238
• F2096-0760

• Inchi： 1S/C19H17FN4O3S/c1-27-16-5-3-2-4-15(16)23-18(26)24-19-22-14(11-28-19)10-17(25)21-13-8-6-12(20)7-9-13/h2-9,11H,10H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： DYKBCRGMNKEDDG-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(F)C=C2)=O)N=C1NC(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 400.10053975g/mol
• Monoisotopic Mass: 400.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• pka: 6.24±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

N-(4-Fluorophenyl)-2-(2-{(2-Methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide: A Comprehensive Overview

N-(4-Fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 897622-14-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is composed of a thiazole ring, a fluorinated phenyl group, and a methoxyphenyl carbamoyl moiety. These functional groups contribute to the compound's overall stability and reactivity, making it an attractive candidate for various biological assays and drug development projects.

Recent research has highlighted the potential of N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses.

In addition to its anti-inflammatory effects, N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide has shown promise as an antitumor agent. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism behind this activity is thought to involve the modulation of specific signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to enhance its solubility and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at low to moderate doses, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical studies.

From a synthetic perspective, the preparation of N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. Subsequent functionalization steps introduce the fluorinated phenyl and methoxyphenyl groups to yield the final product.

The potential applications of N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide extend beyond its anti-inflammatory and antitumor properties. Ongoing research is exploring its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, N-(4-fluorophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 897622-14-9) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action will emerge, leading to novel therapeutic strategies for various diseases.